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Compound of Interest

Compound Name: Cyclosulfamuron

Cat. No.: B145574

CAS Number: 136849-15-5
Chemical Formula: C17H19Ns06S

This in-depth technical guide provides a comprehensive overview of Cyclosulfamuron, a
sulfonylurea herbicide. Designed for researchers, scientists, and professionals in drug
development, this document details its chemical and physical properties, mechanism of action,
synthesis, analytical methods, and toxicological profile.

Chemical and Physical Properties

Cyclosulfamuron is a white, solid crystalline powder.[1][2] Key physicochemical properties are
summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Weight 421.43 g/mol [3]

) ) 161.9 °C (approximately 162
Melting Point ) N [1112]
°C with decomposition)

Density 0.624 g/cm3 at 20 °C [4]

Aqueous Solubility 6.5 g/L at 20 °C [4]

Solubility in Organic Solvents
(g/L at 20 °C)

Acetone 21.0 [5]
Ethyl acetate 5.0 [5]
Dichloromethane 50.0 [5]
n-Hexane <0.001 [5]
Methanol Soluble [5]

Mechanism of Action

Cyclosulfamuron is a potent inhibitor of the enzyme acetolactate synthase (ALS), also known
as acetohydroxyacid synthase (AHAS).[6] This enzyme is crucial for the biosynthesis of the
branched-chain amino acids valine, leucine, and isoleucine in plants.[7] By blocking ALS,
Cyclosulfamuron halts cell division and plant growth, ultimately leading to the control of
various dicotyledonous and sedge weeds in crops like cereals and rice.[6][7]

The following diagram illustrates the signaling pathway affected by Cyclosulfamuron.
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Mechanism of Action of Cyclosulfamuron
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Caption: Inhibition of Acetolactate Synthase by Cyclosulfamuron.
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Experimental Protocols
Chemical Synthesis

The commercial production of Cyclosulfamuron is achieved through a convergent
sulfonylurea synthesis.[6] The key steps are outlined below:

Sulfonylation: 2-amino-4,6-dimethoxypyrimidine is sulfonylated with 1-
(chlorosulfonyl)cyclohexanecarboxylate under basic conditions.[6]

e Activation: The resulting sulfonamide is activated with phosgene or triphosgene to form a
sulfonyl isocyanate.[6]

o Condensation: The sulfonyl isocyanate undergoes condensation with methyl 2-amino-4,6-
dimethoxy-1,3,5-triazine-5-carboxylate to form the urea bridge.[6]

e Final Processing: The final steps involve hydrolysis, cyclization, and recrystallization to yield
pure Cyclosulfamuron.[6]

The following diagram provides a visual representation of the synthesis workflow.
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Cyclosulfamuron Synthesis Workflow
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Analytical Workflow for Cyclosulfamuron Residue Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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